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Compound of Interest

Compound Name: Bis(trimethylsilyl) azelaate

Cat. No.: B099416

Essential Safety and Handling Guide for
Bis(trimethyisilyl) azelaate

This guide provides crucial safety and logistical information for the proper handling and
disposal of Bis(trimethylsilyl) azelaate. Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure a safe laboratory environment. The
following information is based on safety data for structurally similar compounds, such as N,O-
Bis(trimethylsilyl)acetamide, due to the limited availability of a specific Safety Data Sheet (SDS)
for Bis(trimethylsilyl) azelaate.

Hazard Identification and Personal Protective
Equipment

Bis(trimethylsilyl) azelaate is anticipated to be a hazardous chemical that requires stringent
safety measures. Based on analogous compounds, it is likely to be flammable, corrosive, and
react violently with water.[1] Inhalation, ingestion, or skin contact can cause severe burns and
respiratory irritation.[2]

Quantitative Data Summary
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Property

Data

Source

Physical State

Assumed to be a liquid or solid  N/A

237 °C/ 458.6 °F @ 20 hPa

Boiling Point ) ) [3]
(Azelaic acid)

Flash Point 215 °C /419 °F (Azelaic acid) [3]

Reactivity Reacts violently with water.[1] [1]

Incompatibilities

Water, acids, alcohols, strong

[1]

oxidizing agents.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Bis(trimethylsilyl) azelaate to

protect from potential splashes, inhalation of vapors, and skin contact.[4][5][6]

PPE Category

Specification

Eye and Face Protection

Chemical safety goggles and a full-face shield.

[7]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile,

neoprene, or butyl rubber).[5]

Body Protection

A chemical-resistant lab coat or apron, and

potentially coveralls for larger quantities.[6]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood.[1] If not possible, a full-

face air-purifying respirator is necessary.[4]

Footwear

Closed-toe, chemical-resistant shoes.[5]

Operational and Disposal Plans

Experimental Protocol: Handling Bis(trimethylsilyl) azelaate

e Preparation:
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[e]

Ensure a certified chemical fume hood is operational.

o

Have an emergency eyewash station and safety shower readily accessible.[6]

[¢]

Assemble all necessary PPE and ensure it is in good condition.

[¢]

Keep spill control materials, such as inert absorbent sand or earth, readily available.
e Handling:

o Conduct all manipulations of Bis(trimethylsilyl) azelaate within the chemical fume hood.

[1]
o Ground all equipment to prevent static discharge, as the compound may be flammable.[2]
o Use non-sparking tools.[1][8]
o Avoid contact with skin, eyes, and clothing.[2]
o Do not breathe in vapors or mists.[2]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area away from incompatible materials.[1][2]

e In Case of a Spill:

Evacuate the immediate area.

[e]

o

Remove all sources of ignition.[1][8]

Ventilate the area.

[¢]

[¢]

Wearing appropriate PPE, cover the spill with an inert absorbent material.

[e]

Collect the absorbed material into a suitable, closed container for disposal.[1]
Disposal Plan

» All waste containing Bis(trimethylsilyl) azelaate must be treated as hazardous waste.
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» Dispose of the chemical and its container in accordance with local, regional, and national
regulations at an approved waste disposal plant.[2][8]

e Do not dispose of it down the drain.[8]

» Contaminated packaging should be triple-rinsed (if appropriate) and disposed of as
hazardous waste.[8]

Workflow Diagram
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Workflow for Handling Bis(trimethylsilyl) azelaate
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Caption: Safe handling workflow for Bis(trimethylsilyl) azelaate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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